(4-tert-butylcyclohexyl)[2-(4-morpholinyl)ethyl]amine

• IUPAC Name: 4-tert-butyl-N-(2-morpholin-4-ylethyl)cyclohexan-1-amine
• InChI: InChI=1S/C16H32N2O/c1-16(2,3)14-4-6-15(7-5-14)17-8-9-18-10-12-19-13-11-18/h14-15,17H,4-13H2,1-3H3
• InChI Key: RODFCKPVFOJBOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)NCCN2CCOCC2
• Molecular Formula: C16H32N2O
• Molecular Weight: 268.44 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "(4-tert-butylcyclohexyl)[2-(4-morpholinyl)ethyl]amine" often involves complex reactions and precise conditions. For example, the improved synthesis of derivatives involves the dropwise addition of secondary amines and careful control of catalyst dosages, demonstrating the nuanced approach needed for such compounds (Wang et al., 2014). The synthesis of chiral aminodiphosphine ligands further exemplifies the intricate procedures required to produce related compounds with specific functional groups and stereochemistry (Bianchini et al., 1997).

Molecular Structure Analysis

The molecular structure of such compounds can be elucidated using techniques like X-ray diffraction, as demonstrated in the study of secondary ammonium tri-tert-butoxysilanethiolates (Baranowska et al., 2006). These analyses reveal the spatial arrangement of atoms within the molecule and the presence of specific functional groups, contributing to the understanding of its chemical behavior.

Chemical Reactions and Properties

The compound and its derivatives are involved in various chemical reactions, demonstrating a range of reactivities and functionalities. For instance, the use of N-tert-butanesulfinyl imines showcases the versatility of related compounds in asymmetric synthesis of amines, highlighting the importance of the tert-butyl group and the imine functionality in facilitating nucleophilic addition reactions (Ellman et al., 2002).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and boiling point, are crucial for understanding the compound's behavior in different environments and applications. The synthesis and study of derivatives provide insights into how structural modifications can influence these properties (Williams et al., 2003).

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents, stability under different conditions, and the ability to undergo specific transformations, are essential for the compound's application in synthesis and other areas. Research on related compounds reveals the influence of substituents and structural features on these properties, guiding the development of new synthetic routes and applications (Pompeo et al., 2014).